N-(3-acetylphenyl)-4-benzoylbenzamide

• IUPAC Name: N-(3-acetylphenyl)-4-benzoylbenzamide
• InChI: InChI=1S/C22H17NO3/c1-15(24)19-8-5-9-20(14-19)23-22(26)18-12-10-17(11-13-18)21(25)16-6-3-2-4-7-16/h2-14H,1H3,(H,23,26)
• InChI Key: GQFCRYKMHGGRFP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C22H17NO3
• Molecular Weight: 343.4 g/mol

Description

N-(3-acetylphenyl)-4-benzoylbenzamide, commonly known as APBA, is a synthetic compound that belongs to the class of benzamides. It is widely used in scientific research due to its potent biological activity and unique chemical structure. APBA exhibits a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of APBA is complex and varies depending on the specific biological process being investigated. However, it is believed that APBA exerts its biological activity by binding to its target protein or enzyme, thereby modulating its activity. In the case of enzyme inhibition, APBA is thought to bind to the active site of the enzyme, preventing substrate binding and subsequent catalysis. In protein-protein interaction studies, APBA is believed to bind to a specific site on the protein, thereby disrupting the protein-protein interaction and altering the downstream biological activity.
Biochemical and physiological effects:
APBA exhibits a range of biochemical and physiological effects, including enzyme inhibition, protein-protein interaction modulation, and receptor-ligand binding. It has been shown to exhibit potent inhibitory activity against a range of enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. APBA has also been shown to modulate protein-protein interactions, such as the interaction between the p53 tumor suppressor protein and its binding partner, MDM2. Additionally, APBA has been shown to bind to the human cannabinoid receptor CB1, suggesting potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

APBA has several advantages for use in lab experiments, including its potent biological activity, unique chemical structure, and ease of synthesis. However, there are also limitations to its use, including its potential toxicity and limited solubility in aqueous solutions. Additionally, the mechanism of action of APBA can be complex and difficult to elucidate, making it challenging to interpret experimental results.

Future Directions

There are several future directions for research on APBA, including the development of more potent and selective inhibitors of specific enzymes, the identification of novel protein-protein interactions and the development of small molecule inhibitors, and the investigation of the potential therapeutic applications of APBA in the treatment of various diseases. Additionally, the use of APBA as a tool in drug discovery and development is an area of active research, with the potential for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

APBA can be synthesized using a variety of methods, including the reaction of 4-benzoylbenzoic acid with 3-acetylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out under reflux in a suitable solvent such as dichloromethane or ethyl acetate. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

APBA has been extensively used in scientific research to investigate various biological processes, including enzyme inhibition, protein-protein interactions, and receptor-ligand interactions. It has been shown to exhibit potent inhibitory activity against a range of enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. APBA has also been used to study the interaction between proteins and small molecules, such as the interaction between the p53 tumor suppressor protein and its binding partner, MDM2. Additionally, APBA has been used as a ligand in receptor-ligand binding studies, such as the binding of APBA to the human cannabinoid receptor CB1.